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Compound of Interest

Compound Name: NH2-PEGS8-OH

Cat. No.: B1665985

Essential safety protocols and operational guidance for the handling and disposal of NH2-
PEG8-OH are detailed below to ensure a secure laboratory environment. Adherence to these
procedures is critical for minimizing risk and protecting researchers.

NH2-PEG8-OH, a hetero-bifunctional PEG derivative, is a valuable tool in medical research,
drug delivery, and nanotechnology.[1] While highly useful, it is classified as a substance that
causes skin and serious eye irritation. This guide provides the necessary information for its
safe handling, from receipt to disposal, to support your critical research in drug development
and other scientific applications.

Personal Protective Equipment (PPE) and Essential
Safety Measures

To mitigate the risks of skin and eye irritation, a comprehensive PPE strategy is mandatory. All
handling of NH2-PEG8-OH should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[2][3]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Chemical splash goggles
) compliant with ANSI 287.1
Eye Protection Safety Goggles )
standards are required to

prevent eye contact.[2][4]

Nitrile or neoprene gloves are
recommended. It is important
i ) ) to inspect gloves before use
Hand Protection Chemical-Resistant Gloves
and consult the manufacturer's
compatibility chart for specific

breakthrough times.[2][5]

Along-sleeved lab coat, fully
buttoned, is required to protect
skin and clothing. For

Body Protection Laboratory Coat procedures with a higher risk
of splashing, a chemical-
resistant apron should be worn
over the lab coat.[2][3]

All manipulations of NH2-
PEG8-0OH, especially when in
powdered form or when
Respiratory Protection Fume Hood preparing solutions, should
occur within a chemical fume
hood to prevent inhalation of

dust or aerosols.[2][6]

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity
of the compound.

1. Receiving and Storage:

e Upon receipt, verify the container is sealed and undamaged.
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» Store in a tightly sealed container in a cool, dry, and dark place.[2]
e For long-term storage, a temperature of -5°C is recommended.[1][7][8]
2. Preparation and Use:

» Allow the container to equilibrate to room temperature before opening to avoid moisture
condensation.[9]

e Handle the compound exclusively within a chemical fume hood.[2][3]
e Avoid the formation of dust and aerosols.[10]

e Wash hands thoroughly after handling.

3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek prompt medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with soap and water.[11]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
[10]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek medical advice.
Never give anything by mouth to an unconscious person.[2][10]

Disposal Plan: Managing NH2-PEG8-OH Waste

Proper disposal of NH2-PEG8-OH and any associated contaminated materials is essential to
prevent environmental contamination and comply with regulations.

» Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and
sealed container.[11]
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o Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,
that have come into contact with NH2-PEG8-OH should be disposed of in a designated
hazardous waste container.[2][11]

e Solutions: Aqueous and organic solutions containing NH2-PEG8-OH should be collected in
separate, appropriate hazardous waste containers. Do not mix with other waste streams
unless compatibility is known.[3][9]

» Arrange for disposal through a licensed chemical waste disposal contractor in accordance
with local, state, and federal regulations.[11]

Chemical and Physical Properties

A summary of the key physical and chemical properties of NH2-PEG8-OH is presented below
for safe handling and storage.

Property Value

Molecular Formula C16H35N08

Molecular Weight 369.45 g/mol

CAS Number 352439-37-3

Appearance Varies (refer to supplier information)
Purity 295%(7]

Recommended Storage -5°C, keep dry and avoid sunlight[1][7][8]

Amino-PEG8-alcohol, 1-Aminooctaethylene
Synonyms Glycol, 23-Amino-3,6,9,12,15,18,21-

heptaoxatricosan-1-0l[8]

Safe Handling Workflow
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Caption: Workflow for the safe handling of NH2-PEG8-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling NH2-PEG8-OH]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-nh2-peg8-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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